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Compound of Interest

Compound Name:
Methyl 4-isopropoxy-2-methoxy-5-

nitrobenzoate

Cat. No.: B8100513

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Role of Isopropoxy-
Substituted Nitroaromatics in Medicinal Chemistry
Nitroaromatic compounds are a significant class of therapeutic agents with a broad spectrum of

biological activities, including antibacterial, antiprotozoal, and anticancer properties. The

biological action of these compounds is intrinsically linked to the electrochemical properties of

the nitro group, which often requires reductive bioactivation by nitroreductase enzymes to exert

its therapeutic effect. This bioactivation process can lead to the formation of reactive

intermediates that are cytotoxic to target pathogens or cancer cells. However, the therapeutic

potential of nitroaromatics is often hampered by issues of toxicity and mutagenicity,

necessitating a careful
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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